methyl 4-methoxy-3-(N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-methoxy-3-[[3-methyl-1-(triazol-1-yl)butan-2-yl]sulfamoyl]benzoate
• InChI: InChI=1S/C16H22N4O5S/c1-11(2)13(10-20-8-7-17-19-20)18-26(22,23)15-9-12(16(21)25-4)5-6-14(15)24-3/h5-9,11,13,18H,10H2,1-4H3
• InChI Key: GCZGPCGFKJTWAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN1C=CN=N1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)OC)OC
• Molecular Formula: C16H22N4O5S
• Molecular Weight: 382.4 g/mol
• CAS No.: 2034520-74-4

Description

Methyl 4-methoxy-3-(N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)sulfamoyl)benzoate is a useful research compound. Its molecular formula is C16H22N4O5S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

Photopolymerization Applications

Research into compounds with intricate structures, similar to the one you mentioned, often explores their utility in photopolymerization processes. For example, the study of alkoxyamines bearing chromophore groups linked to aminoxyl functions demonstrates their potential as photoiniters in nitroxide-mediated photopolymerization (NMP). These compounds, upon UV irradiation, generate corresponding alkyl and nitroxide radicals, leading to significant advancements in polymer science, particularly in developing materials with tailored properties for coatings, adhesives, and 3D printing technologies (Guillaneuf et al., 2010).

Analytical Chemistry and Cosmetics

Another area of application for complex methylated compounds is in the analytical determination of organic UV filters in cosmetics. A high-performance liquid chromatography (HPLC) method validated for the simultaneous and quantitative determination of twelve commonly used organic UV filters illustrates how these compounds are essential in ensuring the safety and efficacy of sunscreen and other suncare products. The precision of such analytical methods supports regulatory compliance and consumer protection (Nyeborg et al., 2010).

Synthetic Chemistry and Drug Development

In the realm of synthetic chemistry, compounds with similar structural features are often intermediates in the synthesis of pharmaceuticals. The optimization of reaction conditions for the synthesis of related compounds demonstrates the importance of these molecules in developing new drugs. Such research not only enhances the efficiency of drug synthesis but also contributes to the discovery of novel therapeutic agents, showcasing the intersection of organic chemistry and pharmaceutical sciences (Xu et al., 2018).

Material Science and Crystallography

Research into the crystal structure of complex organic compounds provides valuable insights into material science, particularly in understanding the molecular basis of material properties. Studies focusing on the synthesis and x-ray crystal structure analysis of such compounds contribute to the design and development of new materials with potential applications in electronics, photonics, and nanotechnology (Moser et al., 2005).

Agrochemical Research

Moreover, the metabolism studies of structurally related agrochemicals, such as metsulfuron methyl in crops like wheat and barley, highlight the relevance of these compounds in agriculture. Understanding how these chemicals are metabolized and degraded within plants is crucial for assessing their environmental impact, safety, and efficacy as herbicides, thereby supporting sustainable agricultural practices (Anderson et al., 1989).

Mechanism of Action

Mode of action

Many indole derivatives and 1,2,3-triazoles work by binding to their targets and modulating their activity .

Biochemical pathways

Without specific information on “methyl 4-methoxy-3-(N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)sulfamoyl)benzoate”, it’s hard to say which biochemical pathways it might affect. Indole derivatives and 1,2,3-triazoles can influence a wide range of biochemical pathways depending on their specific structures and targets .

Result of action

Many indole derivatives and 1,2,3-triazoles have been found to have significant biological activity, including anticancer, antimicrobial, and anti-inflammatory effects .